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Compound of Interest

Compound Name: ML406

Cat. No.: B1676658

Introduction

ML406 is a potent and selective small molecule inhibitor of 7,8-diaminopelargonic acid
synthase (DAPA synthase), encoded by the bioA gene in Mycobacterium tuberculosis (Mtb).[1]
This enzyme is a critical component of the biotin biosynthesis pathway, which is essential for
the survival and persistence of Mtb in vivo.[1] The biotin pathway is absent in mammals,
making BioA an attractive and selective target for the development of new anti-tubercular
agents.[1] ML406 demonstrates potent enzymatic inhibition of Mtb BioA and whole-cell activity
against M. tuberculosis.[1] These application notes provide detailed protocols for assessing the
target engagement of ML406 with Mtb BioA using enzymatic and biophysical assays, as well
as for determining its whole-cell activity.

Quantitative Data Summary

The following tables summarize the key quantitative data for ML406 in biochemical and whole-
cell assays.
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Parameter Value Assay Conditions Reference

Coupled fluorescent
dethiobiotin

IC50 30 nM ] [1]
displacement assay

for BioA inhibition.

Whole-cell growth
inhibition of M.

MIC 3.2uM ) ) [1]
tuberculosis H37Rv in

biotin-free media.

In PBS with 1% (v/v)
Solubility 88.0 uM DMSO (pH 7.4, 23 [1]
°C).

Table 1: In Vitro Activity and Physicochemical Properties of ML406.

Parameter Human Plasma Murine Plasma Reference

. >99% remaining after >89% remaining after
Stability [1]
5 hours 5 hours

Protein Binding 99% 82.6% [1]

Table 2: Plasma Stability and Protein Binding of ML406.

Signaling Pathway

The BioA enzyme functions within the biotin biosynthesis pathway of Mycobacterium
tuberculosis. This pathway is crucial for producing biotin, an essential cofactor for carboxylase
enzymes involved in fatty acid and amino acid metabolism.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK280045/
https://www.ncbi.nlm.nih.gov/books/NBK280045/
https://www.ncbi.nlm.nih.gov/books/NBK280045/
https://www.benchchem.com/product/b1676658?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK280045/
https://www.ncbi.nlm.nih.gov/books/NBK280045/
https://www.benchchem.com/product/b1676658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Inhibition
Pimeloyl-ACP Biotin @
1 |
ioF Cofactor for :
|
y =
KAPA Acyl-CoA Carboxylases BioA
|
BioA BioB !
Fatty Acid
DAPA Biosynthesis
BioD
Dethiobiotin

Click to download full resolution via product page
Biotin biosynthesis pathway in M. tuberculosis and the target of ML406.

Experimental Protocols
Mtb BioA Enzymatic Activity Assay (Coupled
Fluorescence Displacement)

This assay measures the inhibition of BioA by monitoring the production of dethiobiotin (DTB)
in a coupled reaction with BioD. The newly synthesized DTB displaces a fluorescently labeled
DTB probe from streptavidin, leading to an increase in fluorescence.

Workflow Diagram:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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